[S(R)]-N-[(R)-[2-(dicyclohexylphosphino)phenyl]-2-naphthalenylmethyl]-N,2-dimethyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(R)-(2-dicyclohexylphosphanylphenyl)-naphthalen-2-ylmethyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C34H46NOPS/c1-34(2,3)38(36)35(4)33(28-24-23-26-15-11-12-16-27(26)25-28)31-21-13-14-22-32(31)37(29-17-7-5-8-18-29)30-19-9-6-10-20-30/h11-16,21-25,29-30,33H,5-10,17-20H2,1-4H3/t33-,38-/m1/s1
• InChI Key: LSXYDTHXHIQYJE-VRLMBGIESA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(C1=CC2=CC=CC=C2C=C1)C3=CC=CC=C3P(C4CCCCC4)C5CCCCC5
• Isomeric SMILES: CC(C)(C)[S@@](=O)N(C)[C@H](C1=CC2=CC=CC=C2C=C1)C3=CC=CC=C3P(C4CCCCC4)C5CCCCC5
• Molecular Formula: C34H46NOPS
• Molecular Weight: 547.8 g/mol

Description

This compound, also known by its synonyms such as MFCD32697203 and CS-0147383, has a molecular formula of C34H46NOPS. It is a complex organic molecule with a molecular weight of 547.8 g/mol.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a large number of atoms and several functional groups. The InChI string, which provides a text representation of the molecule’s structure, is InChI=1S/C34H46NOPS/c1-34(2,3)38(36)35(4)33(28-24-23-26-15-11-12-16-27(26)25-28)31-21-13-14-22-32(31)37(29-17-7-5-8-18-29)30-19-9-6-10-20-30/h11-16,21-25,29-30,33H,5-10,17-20H2,1-4H3/t33-,38-/m1/s1.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 547.8 g/mol. It has a computed XLogP3-AA value of 8.5, indicating its lipophilicity. It has 0 hydrogen bond donors and 3 hydrogen bond acceptors. The compound has 8 rotatable bonds.

Scientific Research Applications

Polymer Research and Material Science

Compounds with complex naphthalenyl and phosphino groups often find applications in material science, particularly in developing new polymers with specific optical, electrical, or mechanical properties. For example, research on plastic scintillators incorporating polymethyl methacrylate and various luminescent dyes highlights the exploration of materials with enhanced scintillation efficiency, optical transparency, and stability under thermal, light, and radiation conditions (Salimgareeva & Kolesov, 2005). Such studies are crucial for advancing materials used in radiation detection technologies.

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, compounds with naphthalene frameworks, like naphthalimides, are significant for their wide range of biological activities, including anticancer, antibacterial, and antiviral properties. The structure enables interaction with biological targets through noncovalent bonds, showcasing the potential for developing novel therapeutic agents (Gong et al., 2016). Although the direct application of the specific compound is not mentioned, the research on naphthalene derivatives provides a foundation for future drug development efforts.

Environmental Science and Bioremediation

Compounds with phosphino groups might also be relevant in environmental science, particularly in studies related to the biodegradation of pollutants. For instance, microbial degradation of polycyclic aromatic hydrocarbons (PAHs) is a critical process for the ecological recovery of contaminated sites, with microbes playing a major role in the breakdown of these toxic compounds into less harmful substances (Peng et al., 2008). Although the compound is not directly used in bioremediation, understanding the microbial interactions with similar organic structures can inform strategies to mitigate environmental pollution.